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Compound of Interest

2-Bromo-6-iodo-4-
Compound Name:
(trifluoromethyl)aniline

cat. No.: B1331603

An In-depth Technical Guide on 2-Bromo-6-iodo-4-(trifluoromethyl)aniline

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of chemical compounds is paramount. This guide provides core technical data
on 2-Bromo-6-iodo-4-(trifluoromethyl)aniline, a halogenated and trifluoromethylated aniline
derivative.

Core Molecular Data

The fundamental properties of 2-Bromo-6-iodo-4-(trifluoromethyl)aniline are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Source
Molecular Formula C7H4BrF3IN PubChem[1]
Molecular Weight 365.92 g/mol PubChem|[1]

2-bromo-6-iodo-4-

(trifluoromethyl)aniline

IUPAC Name

CAS Number 875306-20-0 [2]13]
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Molecular Structure and Connectivity

The arrangement of atoms and functional groups within 2-Bromo-6-iodo-4-
(trifluoromethyl)aniline dictates its chemical reactivity and potential applications in synthesis.
The following diagram illustrates the logical connections between the core aniline structure and
its substituents.
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Caption: Logical relationship of substituents on the aniline core.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 2-Bromo-6-iodo-4-
(trifluoromethyl)aniline are typically proprietary or found in specialized chemical synthesis
literature and patents. Researchers seeking to utilize this compound would generally acquire it
from a commercial supplier. For analytical purposes, standard techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance
Liquid Chromatography (HPLC) would be employed to confirm identity and purity.

General Analytical Workflow:

o Sample Preparation: Dissolve a small, accurately weighed sample of 2-Bromo-6-iodo-4-
(trifluoromethyl)aniline in a suitable deuterated solvent (e.g., CDCI3, DMSO-d6) for NMR
analysis or a high-purity solvent (e.g., acetonitrile, methanol) for MS and HPLC.

e NMR Spectroscopy:

o Acquire *H NMR to identify the aromatic protons.
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o Acquire 3C NMR to identify the carbon atoms in the benzene ring and the trifluoromethyl
group.

o Acquire F NMR, which will show a characteristic signal for the CFs group.

e Mass Spectrometry:

o Utilize a technique such as Electrospray lonization (ESI) or Gas Chromatography-Mass
Spectrometry (GC-MS) to determine the molecular weight and fragmentation pattern,
confirming the presence of bromine and iodine through their characteristic isotopic
patterns.

e HPLC:

o Develop a suitable method using a reverse-phase column (e.g., C18) and a mobile phase
gradient (e.g., water/acetonitrile with a modifier like formic acid or trifluoroacetic acid) to
assess the purity of the compound. Detection is typically performed using a UV detector.

The following diagram illustrates a general workflow for the quality control analysis of 2-Bromo-
6-iodo-4-(trifluoromethyl)aniline.
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Caption: General analytical workflow for compound verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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